Cas no 156245-29-3 (1,3-Benzenedisulfonicacid, 4,5-dihydroxy-, potassium salt (1:2))

• Product Name: 1,3-Benzenedisulfonicacid, 4,5-dihydroxy-, potassium salt (1:2)
• CAS No: 156245-29-3
• MF: C₆H₄K₂O₈S₂
• MW: 346.417761802673
• CID: 107407
• PubChem ID: 14149816
• Update Time: 2025-04-18

1,3-Benzenedisulfonicacid, 4,5-dihydroxy-, potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid, 4,5-dihydroxy-, potassium salt (1:2)
• 4,5-Dihydroxy-1,3-benzene disulfonic acid, potassium salt
• 4,5-Dihydroxy-1,3-benzene disulfonic acid,potassium salt
• dipotassium;4,5-dihydroxybenzene-1,3-disulfonate
• 156245-29-3
• SCHEMBL3222667

• Inchi： 1S/C6H6O8S2.2K/c7-4-1-3(15(9,10)11)2-5(6(4)8)16(12,13)14;;/h1-2,7-8H,(H,9,10,11)(H,12,13,14);;/q;2*+1/p-2
• InChI Key： DTOOGQLOHKJKHN-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(C1C(=C(C=C(C=1)S(=O)(=O)[O-])O)O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 345.86200
• Monoisotopic Mass: 347.878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172Ų

Experimental Properties

• PSA: 171.62000
• LogP: 1.06760